Cas no 606111-45-9 ( )

• Product Name: &nbsp
• CAS No: 606111-45-9
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 879428
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[[4-butyl-5-(2-furanyl)-4H-1,2,4-triazol-3-yl]thio]acetyl]hydrazide (9CI)
•  

Computed Properties

• Exact Mass: 399.137
• Monoisotopic Mass: 399.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0